Cas no 450341-15-8 (N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide
• CAS No: 450341-15-8
• MF: C₂₁H₁₄ClN₃O₃S
• MW: 423.872162342072
• CID: 6464250
• PubChem ID: 3262348
• Update Time: 2025-07-02

N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide
• EU-0028711
• F0541-1327
• AKOS024582121
• SR-01000569651
• Oprea1_157474
• SR-01000569651-1
• N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-oxochromene-3-carboxamide
• 450341-15-8
• N-(2-(3-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-oxo-2H-chromene-3-carboxamide
• N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C21H14ClN3O3S/c22-13-5-3-6-14(9-13)25-19(16-10-29-11-17(16)24-25)23-20(26)15-8-12-4-1-2-7-18(12)28-21(15)27/h1-9H,10-11H2,(H,23,26)
• InChI Key： LNFDESCOXKHYAB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=C2CSCC2=N1)NC(C1C(=O)OC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 423.0444402g/mol
• Monoisotopic Mass: 423.0444402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 98.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide

Comprehensive Analysis of N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide (CAS No. 450341-15-8)

The compound N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide (CAS No. 450341-15-8) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique scaffold combines a thienopyrazole moiety with a chromene-carboxamide group, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeting specific biological pathways.

One of the most frequently searched questions related to this compound is: "What are the biological activities of N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide?" Preliminary studies suggest that this molecule exhibits notable interactions with kinases and other signaling proteins, which could be leveraged in the development of novel therapeutics. Its 3-chlorophenyl substituent further enhances its binding affinity, making it a subject of ongoing research in precision medicine.

In the context of current trends, the scientific community is increasingly focusing on small-molecule inhibitors and their applications in oncology and inflammatory diseases. The thieno[3,4-c]pyrazole core of this compound aligns with these interests, as it shares structural similarities with other known bioactive molecules. Additionally, its chromene derivative component is often associated with antioxidant and anti-inflammatory properties, which are highly relevant in today's research landscape.

Another hot topic in the field is the structure-activity relationship (SAR) of heterocyclic compounds. The N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide offers a rich platform for SAR studies due to its multifunctional groups. Researchers are exploring modifications to its carboxamide or thienopyrazole regions to optimize its pharmacological profile. This approach is particularly appealing in the era of AI-driven drug design, where computational tools can predict the impact of structural changes on biological activity.

From a synthetic chemistry perspective, the preparation of CAS No. 450341-15-8 involves multi-step reactions, including the formation of the thieno[3,4-c]pyrazole ring and subsequent coupling with the chromene-carboxamide fragment. The process requires careful optimization to achieve high yields and purity, which is critical for downstream applications. Recent advancements in green chemistry have also prompted researchers to explore more sustainable routes for its synthesis, reducing the environmental footprint of pharmaceutical production.

Given the growing demand for targeted therapies, the potential of N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide in personalized medicine cannot be overlooked. Its ability to interact with specific protein targets makes it a valuable tool for understanding disease mechanisms and developing tailored treatments. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in the next generation of therapeutic agents.